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Compound of Interest

Compound Name: 3-(8-Quinolinyl)-L-alanine
CAS No.: 137940-23-9
Cat. No.: B142443
Get Quote
. J

Part 1: Executive Hazard Assessment

Do not treat 3-(8-Quinolinyl)-L-alanine as a standard amino acid. While the alanine backbone
suggests biological safety, the 8-quinolinyl moiety dictates the safety profile.[1][2] This
compound acts as a bidentate chelator and carries the toxicological burden of the quinoline
ring system.[2]

The "Why" Behind the Protocol

+ Toxicological Vector: Quinoline and its derivatives are classified as possible human
carcinogens (Group 2B) and mutagens.[2] The disposal pathway must prevent any release

into water systems or contact with soil.[2]

¢ Chelation Risk (The Hidden Hazard): This molecule is designed to bind metal ions.[2]
Crucial: Do not mix this waste with "Heavy Metal Waste" streams intended for precipitation
treatment.[2] The chelating agent will keep metals in solution, potentially causing
downstream treatment failures and regulatory violations.[2]
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» Environmental Persistence: Quinolines are harmful to aquatic life with long-lasting effects.[2]
[3] Drain disposal is strictly prohibited.[2]

Part 2: Physical & Chemical Profile for Disposal

Property Specification Operational Implication

Use for waste manifesting.[1]

CAS Number 137940-23-9 (Generic Analog)

[2][4]

) ] ] Handle as "High Hazard"

Hazard Class Irritant / Potential Carcinogen ] )

organic solid.[1][2]

Soluble in dilute acids/bases;
Solubility pH-dependent (Amphoteric) sparingly soluble in neutral

water.[1]

o Incompatible with Strong Risk of exothermic reaction.[1]
Reactivity o )
Oxidizers [2] Segregate strictly.

While the derivative may not

be explicitly listed, Best
RCRA Status U190 (Quinoline) Context Practice dictates managing it

as U-listed hazardous waste.

[1](2]

Part 3: Waste Segregation & Decision Matrix

The following decision matrix outlines the logical flow for categorizing this specific waste.
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Waste Generation:
3-(8-Quinolinyl)-L-alanine

i

Physical State?

Solid Waste Liquid Waste
(Powder/Crystals) (Solution)

STREAM A:
Solid Hazardous Waste Solvent Base?

(Trace Chem) / \

Organic Solvent Aqueous Solution
(>10% Organic) (<10% Organic)

STREAM B:
Halogenated/Non-Halogenated Contains Heavy Metals?

Organic Waste / \

STREAM C: STREAM D:
Agueous Waste with Complexed Metal Waste
Toxic Organics (DO NOT MIX with General Metal Waste)

Click to download full resolution via product page

Figure 1: Waste Segregation Logic Flow.[1][2] Note the critical separation of complexed metal
waste (Stream D) to prevent interference with standard precipitation protocols.
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired reagents, spill cleanup residues, contaminated weighing boats.[1][2]

o PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety goggles,
and N95 dust mask or fume hood operation.[2]

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label.
o Constituents: "3-(8-Quinolinyl)-L-alanine"[1][2][5][6]

o Hazards: "Toxic," "Irritant."[2]

Storage: Store in a satellite accumulation area away from oxidizers (e.g., nitrates,
perchlorates).[2]

Disposal: Hand off to EHS for incineration.[2][7]

Protocol B: Liquid Waste (Solutions)

Applicable for: Reaction mixtures, mother liquors, washing solvents.[1][2]

e pH Check: Ensure the solution pH is between 5 and 9 to prevent container corrosion, unless
using specific acid/base waste streams.[2]

e Solvent Segregation:

[¢]

If in Organic Solvent (DMSO, Methanol): Pour into "Organic Waste" carboy.[2] Distinguish
between Halogenated and Non-Halogenated based on the co-solvent.[2]

o

If in Aqueous Buffer: Pour into "Aqueous Waste with Toxic Organics."[2]

[e]

CRITICAL WARNING: If the solution contains metal ions (Cu, Zn, Fe) and this compound,
label clearly as "Agueous Waste - Chelated Metals." Do not pour into general inorganic
acid waste, as the chelate prevents metal precipitation.[2]
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» Triple Rinse: Triple rinse empty supply bottles with a compatible solvent; add rinsate to the
liquid waste container.[2] Deface the original label and dispose of the bottle as regular glass
trash (if permitted) or solid chemical waste.

Part 5: Emergency Response (Spills)

In the event of a powder spill outside primary containment:

Isolate: Evacuate the immediate area (radius of 3 meters).[2]

Protect: Don PPE (Gloves, Goggles, N95/Respirator).[2][3]

Contain: Gently cover the spill with damp paper towels to prevent dust generation.[2]

Clean:

o Scoop up material using a plastic dustpan or card.[2]
o Clean the surface with a soap/water solution, followed by an ethanol wipe.[2]

o Verification: Use a UV lamp (365 nm) to check for fluorescence. 8-quinolinyl derivatives
are often fluorescent; residual glow indicates incomplete cleanup.[2]

» Dispose: Place all cleanup materials into Stream A (Solid Hazardous Waste).

Part 6: Regulatory & Compliance Reference
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Regulatory Body CodelSection Relevance

Quinoline is a U-Listed Waste
(U190).[1] While derivatives
are not automatically U-listed,
EPA (USA) 40 CFR 261.33 the "Mixture Rule" or "Derived-
From Rule" often compels
treating them with equal

severity [1].[2]

Mandates specific labeling and

GHS Category 2 (Mutagen) "Cradle-to-Grave" tracking.[1]
[2]

Likely transport classification:
DOT UN 2811 "Toxic solid, organic, n.o.s."[1]

[2] (if pure) [2].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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